(S)-3-Amino-2-(4-bromo-phenyl)-propan-1-ol
Description
(s)-3-(4-bromophenyl)-beta-alaninol is a chiral compound with significant importance in organic synthesis and pharmaceutical research. The presence of the bromophenyl group and the beta-alaninol moiety makes it a versatile intermediate for various chemical transformations and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (s)-3-(4-bromophenyl)-beta-alaninol typically involves the enantioselective reduction of
Properties
Molecular Formula |
C9H12BrNO |
|---|---|
Molecular Weight |
230.10 g/mol |
IUPAC Name |
(2S)-3-amino-2-(4-bromophenyl)propan-1-ol |
InChI |
InChI=1S/C9H12BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,12H,5-6,11H2/t8-/m0/s1 |
InChI Key |
XOLHDBQTWXTIAC-QMMMGPOBSA-N |
Isomeric SMILES |
C1=CC(=CC=C1[C@@H](CN)CO)Br |
Canonical SMILES |
C1=CC(=CC=C1C(CN)CO)Br |
Origin of Product |
United States |
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